Cas no 269055-75-6 (4-[(5-bromo-4,6-dichloropyrimidin-2-yl)amino]benzonitrile)

• Product Name: 4-[(5-bromo-4,6-dichloropyrimidin-2-yl)amino]benzonitrile
• CAS No: 269055-75-6
• MF: C₁₁H₅BrCl₂N₄
• MW: 343.994198560715
• MDL: MFCD11865109
• CID: 239611
• PubChem ID: 22170093
• Update Time: 2025-06-14

4-[(5-bromo-4,6-dichloropyrimidin-2-yl)amino]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((5-Bromo-4,6-dichloropyrimidin-2-yl)amino)benzonitrile
• 4-[(5-Bromo-4,6-dichloro-2-pyrimidinyl)amino]benzonitrile
• 4-[(5-bromo-4,6-dichloropyrimidin-2-yl)amino]benzonitrile
• Benzonitrile, 4-[(5-bromo-4,6-dichloro-2- pyrimidinyl)amino]-
• SB18236
• CS-0450219
• FT-0663707
• IGZKXTGKGMPSTG-UHFFFAOYSA-N
• Benzonitrile, 4-[(5-bromo-4,6-dichloro-2-pyrimidinyl)amino]-
• 4-(5-bromo-4,6-dichloropyrimidin-2-ylamino)benzonitrile
• 269055-75-6
• 4-(5-Bromo-4,6-dichloro-pyrimidin-2-ylamino)-benzonitrile
• DTXSID70623169
• DIBUTYLTINBIS(2,4-PENTANEDIONATE)
• A5276
• 4-[(5-bromo-4,6-dichloro-2-pyrimidin-yl)amino]benzonitrile
• BCP04532
• AMY38104
• J-016596
• 4-[(5-bromo-4, 6-dichloropyrimidin-2-yl)amino]benzonitrile
• J-513175
• 4-((5-bromo-4, 6-dichloropyrimidin-2-yl) amino) benzonitrile
• AKOS015917828
• SCHEMBL639631

• MDL： MFCD11865109
• Inchi： 1S/C11H5BrCl2N4/c12-8-9(13)17-11(18-10(8)14)16-7-3-1-6(5-15)2-4-7/h1-4H,(H,16,17,18)
• InChI Key： IGZKXTGKGMPSTG-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=NC=1Cl)NC1C=CC(C#N)=CC=1)Cl

Computed Properties

• Exact Mass: 341.90700
• Monoisotopic Mass: 341.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.823
• Boiling Point: 524.308°C at 760 mmHg
• Flash Point: 270.892°C
• Refractive Index: 1.696
• PSA: 61.60000
• LogP: 4.23418

4-[(5-bromo-4,6-dichloropyrimidin-2-yl)amino]benzonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-[(5-bromo-4,6-dichloropyrimidin-2-yl)amino]benzonitrile

Recent Advances in the Study of 4-[(5-bromo-4,6-dichloropyrimidin-2-yl)amino]benzonitrile (CAS: 269055-75-6)

The compound 4-[(5-bromo-4,6-dichloropyrimidin-2-yl)amino]benzonitrile (CAS: 269055-75-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, characterized by its pyrimidine core and benzonitrile moiety, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer research. Recent studies have explored its synthesis, structural modifications, and pharmacological properties, positioning it as a candidate for further development in targeted therapies.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. Researchers have identified 4-[(5-bromo-4,6-dichloropyrimidin-2-yl)amino]benzonitrile as a potent inhibitor of specific kinases, such as JAK2 and EGFR, which are known to drive tumor growth and progression. Structural analyses have revealed that the bromo and chloro substituents on the pyrimidine ring enhance binding affinity to the ATP-binding sites of these kinases, while the benzonitrile group contributes to solubility and pharmacokinetic properties.

In addition to its kinase inhibitory activity, recent studies have highlighted the compound's potential in overcoming drug resistance, a major challenge in cancer treatment. Preclinical models have shown that derivatives of 4-[(5-bromo-4,6-dichloropyrimidin-2-yl)amino]benzonitrile can effectively target resistant cancer cell lines by modulating alternative signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound, when combined with existing chemotherapeutic agents, synergistically enhanced apoptosis in multidrug-resistant leukemia cells.

The synthesis and optimization of 4-[(5-bromo-4,6-dichloropyrimidin-2-yl)amino]benzonitrile have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted reactions and flow chemistry, have enabled more efficient and scalable production of this compound. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the structural features essential for its biological activity, guiding the design of next-generation analogs with improved efficacy and reduced toxicity.

Looking ahead, the translational potential of 4-[(5-bromo-4,6-dichloropyrimidin-2-yl)amino]benzonitrile is being explored in early-phase clinical trials. Its dual mechanism of action—targeting both kinase activity and drug resistance pathways—makes it a compelling candidate for combination therapies. However, challenges such as optimizing bioavailability and minimizing off-target effects remain areas of active investigation. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a clinically viable therapeutic agent.